Cas no 886904-02-5 (1-(2E)-3-phenylprop-2-en-1-yl-2-(propane-1-sulfonyl)-1H-1,3-benzodiazole)
1-(2E)-3-phenylprop-2-en-1-yl-2-(propane-1-sulfonyl)-1H-1,3-benzodiazole is a benzodiazole derivative featuring a prop-2-en-1-yl group and a propane-1-sulfonyl substituent. This compound exhibits potential as an intermediate in organic synthesis, particularly in the development of pharmacologically active molecules. The presence of the sulfonyl group enhances stability and may influence binding interactions in biological systems. The conjugated system within the structure suggests possible applications in materials science, such as optoelectronic materials. Its well-defined molecular architecture allows for precise modifications, making it a versatile building block for further functionalization. The compound is typically handled under controlled conditions due to its reactive functional groups.

886904-02-5 structure
Product name:1-(2E)-3-phenylprop-2-en-1-yl-2-(propane-1-sulfonyl)-1H-1,3-benzodiazole
CAS No:886904-02-5
MF:C19H20N2O2S
MW:340.439303398132
CID:5477406
1-(2E)-3-phenylprop-2-en-1-yl-2-(propane-1-sulfonyl)-1H-1,3-benzodiazole Chemical and Physical Properties
Names and Identifiers
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- 1H-Benzimidazole, 1-(3-phenyl-2-propen-1-yl)-2-(propylsulfonyl)-
- 1-(2E)-3-phenylprop-2-en-1-yl-2-(propane-1-sulfonyl)-1H-1,3-benzodiazole
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- Inchi: 1S/C19H20N2O2S/c1-2-15-24(22,23)19-20-17-12-6-7-13-18(17)21(19)14-8-11-16-9-4-3-5-10-16/h3-13H,2,14-15H2,1H3
- InChI Key: ZUEGWKHHLKSZTE-UHFFFAOYSA-N
- SMILES: C1(S(CCC)(=O)=O)N(CC=CC2=CC=CC=C2)C2=CC=CC=C2N=1
1-(2E)-3-phenylprop-2-en-1-yl-2-(propane-1-sulfonyl)-1H-1,3-benzodiazole Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F2640-0352-40mg |
1-[(2E)-3-phenylprop-2-en-1-yl]-2-(propane-1-sulfonyl)-1H-1,3-benzodiazole |
886904-02-5 | 90%+ | 40mg |
$140.0 | 2023-05-16 | |
Life Chemicals | F2640-0352-1mg |
1-[(2E)-3-phenylprop-2-en-1-yl]-2-(propane-1-sulfonyl)-1H-1,3-benzodiazole |
886904-02-5 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
Life Chemicals | F2640-0352-20μmol |
1-[(2E)-3-phenylprop-2-en-1-yl]-2-(propane-1-sulfonyl)-1H-1,3-benzodiazole |
886904-02-5 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
Life Chemicals | F2640-0352-5mg |
1-[(2E)-3-phenylprop-2-en-1-yl]-2-(propane-1-sulfonyl)-1H-1,3-benzodiazole |
886904-02-5 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
Life Chemicals | F2640-0352-5μmol |
1-[(2E)-3-phenylprop-2-en-1-yl]-2-(propane-1-sulfonyl)-1H-1,3-benzodiazole |
886904-02-5 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
Life Chemicals | F2640-0352-2mg |
1-[(2E)-3-phenylprop-2-en-1-yl]-2-(propane-1-sulfonyl)-1H-1,3-benzodiazole |
886904-02-5 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
Life Chemicals | F2640-0352-15mg |
1-[(2E)-3-phenylprop-2-en-1-yl]-2-(propane-1-sulfonyl)-1H-1,3-benzodiazole |
886904-02-5 | 90%+ | 15mg |
$89.0 | 2023-05-16 | |
Life Chemicals | F2640-0352-30mg |
1-[(2E)-3-phenylprop-2-en-1-yl]-2-(propane-1-sulfonyl)-1H-1,3-benzodiazole |
886904-02-5 | 90%+ | 30mg |
$119.0 | 2023-05-16 | |
Life Chemicals | F2640-0352-2μmol |
1-[(2E)-3-phenylprop-2-en-1-yl]-2-(propane-1-sulfonyl)-1H-1,3-benzodiazole |
886904-02-5 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
Life Chemicals | F2640-0352-3mg |
1-[(2E)-3-phenylprop-2-en-1-yl]-2-(propane-1-sulfonyl)-1H-1,3-benzodiazole |
886904-02-5 | 90%+ | 3mg |
$63.0 | 2023-05-16 |
1-(2E)-3-phenylprop-2-en-1-yl-2-(propane-1-sulfonyl)-1H-1,3-benzodiazole Related Literature
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Ji Yang,Jing Fu,Hao-Yuan Lyu,Li-Ping Bai,Zhi-Hong Jiang,Guo-Yuan Zhu RSC Adv., 2021,11, 9057-9066
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2. Caper tea
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Ting Yang Hsie,Shu Kuei Huang Food Funct., 2017,8, 1859-1868
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Seung Kwon Seol,Won Suk Chang,Daeho Kim,Sunshin Jung RSC Adv., 2012,2, 8926-8928
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